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Compound of Interest

N,N-Dimethyl-1-(morpholin-3-
Compound Name:
yl)methanamine

Cat. No.: B172044

Technical Guide: N-Methylmorpholine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The initially requested compound, "N,N-Dimethyl-1-(morpholin-3-
yl)methanamine," is not well-documented in publicly accessible chemical databases, and a
specific CAS number could not be identified. Consequently, this guide focuses on a closely
related and extensively studied compound, N-Methylmorpholine (NMM), which is of significant
interest to the target audience.

Introduction

N-Methylmorpholine (NMM), also known as 4-methylmorpholine, is a cyclic tertiary amine with
the chemical formula CsH11NO.[1] It is a versatile organic compound widely utilized as a base
catalyst, a polar aprotic solvent, and a reagent in organic synthesis.[1][2] Its applications span
various industries, including pharmaceuticals, agrochemicals, and polyurethane production.[2]
This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, and key applications of NMM.

Chemical and Physical Properties

N-Methylmorpholine is a colorless to pale yellow liquid with a characteristic ammonia-like odor.
[1][3] It is miscible with water and most organic solvents.[1] A summary of its key properties is
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presented in Table 1.

Table 1: Physicochemical Properties of N-Methylmorpholine

Property Value References
CAS Number 109-02-4 [41[5]
Molecular Formula CsH11NO [415]
Molecular Weight 101.15 g/mol [4115]
Appearance Colorless to pale yellow liquid [1][5]
Odor Ammonia-like [11[3]
Melting Point -66 °C [1][5]
Boiling Point 115-116 °C [1]
Density 0.92 g/cms3 at 20 °C [1]
Flash Point 12-13 °C [1][6]
pKa of Conjugate Acid 7.38-7.4 [1107]

N Miscible with water, ethanol,
Solubility [3]
benzene, ether

Synthesis of N-Methylmorpholine

Several synthetic routes to N-Methylmorpholine have been developed, with the methylation of
morpholine being a common and efficient method.

This method utilizes morpholine as the starting material and methylating agents like
formaldehyde and formic acid (Eschweiler-Clarke reaction) or dimethyl carbonate.[8] The use
of dimethyl carbonate is considered a greener alternative to traditional methylating agents.[8][9]

Protocol using Formaldehyde and Formic Acid:[3][2]

e To a reaction vessel, slowly add formaldehyde to morpholine.
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» While stirring, add formic acid dropwise. The reaction will exothermically reflux and release
carbon dioxide.

 After the addition of formic acid is complete, heat the mixture to reflux for 4-5 hours.
e Cool the reaction mixture and add sodium hydroxide.

« Distill the mixture and collect the fraction boiling below 99 °C.

o Saturate the distillate with sodium hydroxide, cool, and separate the oily layer.

e Dry the organic layer and distill, collecting the fraction at 114.5-117 °C to obtain N-
Methylmorpholine.

Protocol using Dimethyl Carbonate:[9]

A study on the synthesis of N-methylmorpholine from morpholine and dimethyl carbonate
reported a yield of 83% under optimized conditions.[9] The reaction is typically carried out at an
elevated temperature (= 140 °C) with a stoichiometric ratio of reactants.[9]

The general workflow for the synthesis of N-Methylmorpholine via the methylation of
morpholine is illustrated in the diagram below.

Morpholine

N-Methylmorpholine

Reaction Vessel
(Heating and Stirring)

Methylating Agent
(e.g., Formaldehyde/Formic Acid

or Dimethyl Carbonate)

Click to download full resolution via product page

General synthesis workflow for N-Methylmorpholine.

Applications in Research and Development

N-Methylmorpholine is a valuable reagent in various chemical transformations due to its
basicity and role as a solvent.
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NMM is widely used as a base catalyst in numerous organic reactions, including:

o Polyurethane Foam Production: It acts as a catalyst in the formation of polyester-based
polyurethane foams.[3][2]

e Pharmaceutical Synthesis: It is employed as a catalyst in the synthesis of antibiotics such as
aminobenzylpenicillin and hydroxybenzylpenicillin.[3][2]

e Acylations and Esterifications: Its non-nucleophilic nature makes it a suitable base for
promoting these reactions while minimizing side products.

N-Methylmorpholine is the precursor to N-Methylmorpholine N-oxide (NMMO), a significant
oxidant in organic chemistry.[7] NMMO is used as a co-oxidant in reactions like the Sharpless
asymmetric dihydroxylation and with TPAP for the oxidation of alcohols.[10] Furthermore,
NMMO is utilized as a solvent for cellulose in the Lyocell process for producing cellulose fibers.
[10]

o Corrosion Inhibitor: NMM can form protective layers on metal surfaces, inhibiting corrosion.
[11]

e Solvent: It serves as a solvent for various substances, including dyes, casein, and waxes.[3]

o Gas Chromatography: It can be used as a stationary phase in gas chromatography columns
for the separation of complex mixtures.[11]

The relationship between N-Methylmorpholine and its key application as a precursor to NMMO
is depicted in the following diagram.
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Conversion of NMM to its versatile N-oxide.

Safety and Handling

N-Methylmorpholine is a flammable liquid and can cause skin and eye burns.[6] It is harmful if
swallowed, inhaled, or absorbed through the skin.[6] Proper personal protective equipment,
including gloves, goggles, and respiratory protection, should be used when handling this
chemical.[6] It should be stored in a cool, dry, well-ventilated area away from sources of
ignition.[6]

Table 2: GHS Hazard Information for N-Methylmorpholine

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable liquid 2
and vapour
Acute toxicity (oral) 4 H302: Harmful if swallowed
) S H314: Causes severe skin
Skin corrosion/irritation 1B

burns and eye damage
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Data sourced from Carl ROTH Safety Data Sheet.[12]

Conclusion

N-Methylmorpholine is a versatile and widely used chemical with significant applications in both
industrial and research settings. Its role as a catalyst, a solvent, and a precursor to the
important oxidant NMMO underscores its importance in modern chemistry. A thorough
understanding of its properties, synthesis, and safe handling is crucial for its effective and
responsible use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b172044#n-n-dimethyl-1-morpholin-3-yl-
methanamine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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